Cas no 304904-69-6 (3-Bromo-4-oxo-1,4-dihydro-quinoline-6-carbonitrile)

• Product Name: 3-Bromo-4-oxo-1,4-dihydro-quinoline-6-carbonitrile
• CAS No: 304904-69-6
• MF: C₁₀H₅BrN₂O
• MW: 249.063501119614
• CID: 1446224
• PubChem ID: 22647189
• Update Time: 2025-05-24

3-Bromo-4-oxo-1,4-dihydro-quinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-oxo-1h-quinoline-6-carbonitrile
• 304904-69-6
• 3-Bromo-4-hydroxy-quinoline-6-carbonitrile
• DTXSID30627300
• 3-Bromo-4-oxo-1,4-dihydro-quinoline-6-carbonitrile
• G11251
• 3-BROMO-4-HYDROXYQUINOLINE-6-CARBONITRILE
• SCHEMBL6783710
• 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carbonitrile
• 1440526-48-6

• Inchi： 1S/C10H5BrN2O/c11-8-5-13-9-2-1-6(4-12)3-7(9)10(8)14/h1-3,5H,(H,13,14)
• InChI Key： GLZWKDYMBRFFDV-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(C#N)=CC=2C1=O

Computed Properties

• Exact Mass: 247.95853g/mol
• Monoisotopic Mass: 247.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Bromo-4-oxo-1,4-dihydro-quinoline-6-carbonitrile

3-Bromo-4-Oxo-1,4-Dihydro-Quinoline-6-Carbonitrile: A Comprehensive Overview

The compound 3-Bromo-4-Oxo-1,4-Dihydro-Quinoline-6-Carbonitrile (CAS No. 304904-69-6) is a highly specialized organic molecule belonging to the quinoline derivative family. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a quinoline ring system with a bromine atom at position 3, a ketone group at position 4, and a cyano group at position 6. These substituents contribute to its intriguing chemical properties and make it a valuable compound for further research and development.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The quinoline core of this compound serves as a versatile scaffold for various functional groups, enabling it to interact with biological targets in diverse ways. The presence of the bromine atom at position 3 introduces electronic effects that can modulate the compound's reactivity and binding affinity. Similarly, the cyano group at position 6 adds additional functionality, potentially enhancing the molecule's stability or bioavailability.

One of the most promising applications of 3-Bromo-4-Oxo-1,4-Dihydro-Quinoline-6-Carbonitrile lies in its potential as a lead compound for anti-cancer drug development. Researchers have reported that certain quinoline derivatives exhibit selective cytotoxicity against cancer cells, making them attractive candidates for further investigation. The oxo group at position 4 plays a critical role in stabilizing the molecule's structure and may also contribute to its ability to inhibit specific enzymatic activities associated with cancer progression.

In addition to its therapeutic potential, this compound has also been explored for its role in synthetic chemistry. The quinoline framework is often used as a building block for constructing more complex molecules with diverse functionalities. The combination of bromine and cyano groups in this compound makes it an ideal substrate for various coupling reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic substitution reactions. These reactions can be employed to generate novel derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 3-Bromo-4-Oxo-1,4-Dihydro-Quinoline-6-Carbonitrile. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the bromine atom and cyano group significantly influence the molecule's π-system. This modulation of electronic properties is crucial for determining the compound's interactions with biological targets and its overall reactivity.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of a suitable quinoline derivative followed by substitution reactions to introduce the bromine and cyano groups. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis or catalytic methods, to improve yield and efficiency.

From an analytical standpoint, 3-Bromo-4-Oxo-1,4-Dihydro-Quinoline-6-Carbonitrile can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for accurate determination of the compound's molecular structure and purity, ensuring its suitability for downstream applications.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard conditions, proper handling procedures should still be followed to minimize exposure risks. It is recommended to conduct experiments involving this compound in well ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

Looking ahead, the continued exploration of 3-Bromo-4-Oxo-1,4-Dihydro-Quinoline